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5-(Chlorosulfonyl)-2-

ethoxybenzoic acid

Cat. No.: B1589165 Get Quote

Introduction: The Strategic Value of a Bifunctional
Scaffold
In the landscape of medicinal chemistry, the efficiency of a synthetic campaign is often dictated

by the strategic choice of starting materials. 5-(Chlorosulfonyl)-2-ethoxybenzoic acid is a

prime example of a bifunctional building block that offers significant advantages in the design

and synthesis of complex molecular architectures.[1] Its structure features two chemically

orthogonal reactive groups: a highly reactive sulfonyl chloride (-SO₂Cl) and a versatile

carboxylic acid (-COOH).[1] This orthogonality is the cornerstone of its utility, enabling chemists

to perform selective reactions at one site while leaving the other intact, or to engage both in a

programmed sequence.

The sulfonyl chloride group readily undergoes nucleophilic attack by primary or secondary

amines to form highly stable sulfonamide linkages, a cornerstone reaction for generating

diverse compound libraries.[2][3] Concurrently, the carboxylic acid can participate in a host of

classic transformations, including amidation and esterification.[1] This dual reactivity profile

establishes 5-(chlorosulfonyl)-2-ethoxybenzoic acid not merely as an intermediate, but as a

privileged scaffold for constructing molecules with therapeutic potential across various disease

areas, including metabolic disorders, infectious diseases, and oncology.[4][5]
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Table 1: Physicochemical Properties of 5-(Chlorosulfonyl)-2-ethoxybenzoic Acid

Property Value Reference

CAS Number 200575-16-2 [6]

Molecular Formula C₉H₉ClO₅S [6]

Molecular Weight 264.68 g/mol [6]

Appearance Off-white solid [7]

Boiling Point 446.5°C at 760 mmHg [7]

Density 1.477 g/cm³ [7]

XLogP3 1.7 [6]

Core Reactivity: A Gateway to Molecular Diversity
The primary strategic advantage of 5-(chlorosulfonyl)-2-ethoxybenzoic acid lies in the

differential reactivity of its two functional groups. The sulfonyl chloride is a powerful

electrophile, making it highly susceptible to reaction with nucleophiles. In contrast, the

carboxylic acid typically requires activation (e.g., conversion to an acyl chloride or use of

coupling agents) before it will readily react with amines. This allows for a modular approach to

synthesis, as depicted below.
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Pathway A: Sulfonamide Formation (High Reactivity)

Pathway B: Amide Formation (Requires Activation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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